Cas no 243665-18-1 (trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid)

Technical Introduction: Trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic acid is a cyclopropane derivative featuring a trifluoromethylphenyl substituent, which imparts unique electronic and steric properties. The rigid cyclopropane ring enhances conformational stability, while the electron-withdrawing trifluoromethyl group influences reactivity and binding affinity, making it valuable in medicinal chemistry and agrochemical research. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide mimetics, enzyme inhibitors, or ligand design. The compound’s structural motif is particularly useful in the synthesis of bioactive molecules, where the trifluoromethyl group can improve metabolic stability and lipophilicity. High purity and well-defined stereochemistry ensure reproducibility in synthetic and pharmacological studies.

trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid structure

243665-18-1 structure

Product Name:trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid

CAS No:243665-18-1

MF:C₂₂H₁₈F₆O₄

MW:460.366347789764

MDL:MFCD30742607

CID:4642726

PubChem ID:10513617

Update Time:2025-06-07

trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
- SY221960
- 243665-18-1
- IBXCFDILOTYDLI-DTWKUNHWSA-N
- (1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid
- MFCD30742607
- AC9746
- Rel-(1R,2R)-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- (1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid
- rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans
- rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
- Z2752199417
- EN300-365152
- AC9780
- SCHEMBL8979928
- (1R,2R)-2-(3-(Trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid
- AKOS034818910
- MDL： MFCD30742607
- Inchi： 1S/2C11H9F3O2/c2*12-11(13,14)7-3-1-2-6(4-7)8-5-9(8)10(15)16/h2*1-4,8-9H,5H2,(H,15,16)
- InChI Key： XJUZOIHAQVWNNC-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1CC1C(=O)O)(F)F.FC(C1=CC=CC(=C1)C1CC1C(=O)O)(F)F

Computed Properties

Exact Mass: 460.11092802 g/mol
Monoisotopic Mass: 460.11092802 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.6
Molecular Weight: 460.4
XLogP3: 2.5

trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X94105-100mg	trans-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	243665-18-1	97%	100mg	¥1208.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X94105-250mg	trans-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid	243665-18-1	97%	250mg	¥2008.0	2023-09-05
eNovation Chemicals LLC	D777843-5g	trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylic Acid	243665-18-1	95%	5g	$1155	2024-07-20
Enamine	EN300-365152-0.05g	rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	243665-18-1	95.0%	0.05g	$88.0	2025-02-19
Enamine	EN300-365152-0.1g	rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	243665-18-1	95.0%	0.1g	$132.0	2025-02-19
Enamine	EN300-365152-0.25g	rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	243665-18-1	95.0%	0.25g	$188.0	2025-02-19
Enamine	EN300-365152-0.5g	rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	243665-18-1	95.0%	0.5g	$353.0	2025-02-19
Enamine	EN300-365152-1.0g	rac-(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid	243665-18-1	95.0%	1.0g	$470.0	2025-02-19
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